molecular formula C11H10N2O3 B069451 3-Ethoxyquinoxaline-2-carboxylic acid CAS No. 159782-18-0

3-Ethoxyquinoxaline-2-carboxylic acid

Cat. No. B069451
CAS RN: 159782-18-0
M. Wt: 218.21 g/mol
InChI Key: NEBLBCLYWNCQIH-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 3-ethoxyquinoxaline-2-carboxylic acid involves key intermediate stages, typically starting from the quinoxaline backbone. For instance, a novel series of 3-ethoxyquinoxalin-2-carboxamides, derived from 3-ethoxyquinoxaline-2-carboxylic acid, were synthesized through a ligand-based approach for pharmacological evaluation, showcasing the compound's versatility in drug synthesis (Mahesh et al., 2011).

Molecular Structure Analysis

The molecular structure of 3-ethoxyquinoxaline-2-carboxylic acid contributes significantly to its reactivity and application in synthesis. For example, its structure enables the formation of various derivatives through coupling reactions, which are critical in developing new pharmacological agents (Mahesh et al., 2011).

Chemical Reactions and Properties

3-Ethoxyquinoxaline-2-carboxylic acid participates in a variety of chemical reactions, highlighting its chemical versatility. The compound has been used as a precursor in the synthesis of 3-ethoxyquinoxalin-2-carboxamides, demonstrating its utility in the design and development of 5-HT3 receptor antagonists with potential antidepressant activities (Mahesh et al., 2011).

Physical Properties Analysis

While specific studies focusing solely on the physical properties of 3-ethoxyquinoxaline-2-carboxylic acid were not identified, its physical characteristics can be inferred from its structural features and its behavior in synthesis reactions. The compound's solubility, melting point, and other physical properties are crucial for its application in various chemical syntheses.

Chemical Properties Analysis

The chemical properties of 3-ethoxyquinoxaline-2-carboxylic acid, such as its reactivity with different chemical agents and its role as a precursor in synthesizing novel compounds, underscore its importance in medicinal chemistry and drug design. The compound's ability to undergo diverse chemical reactions makes it a valuable tool for developing new therapeutic agents (Mahesh et al., 2011).

Scientific Research Applications

  • Antidepressant Applications : A study designed novel 3-ethoxyquinoxalin-2-carboxamides as 5-HT3 receptor antagonists, with one compound showing significant anti-depressant-like activity in a forced swim test (Mahesh, Devadoss, Pandey, & Bhatt, 2011).

  • Cytotoxicity and Apoptosis : Research on ethoxyquin salts, including derivatives of 3-ethoxyquinoxaline-2-carboxylic acid, revealed cytotoxic effects and increased numbers of apoptotic cells in human lymphocytes (Blaszczyk & Skolimowski, 2007).

  • Antibacterial Agents : A series of 8-alkoxy- and 5-amino-8-alkoxyquinolone antibacterial agents were evaluated, showing potential as antibacterial agents against various bacteria (Sánchez et al., 1995).

  • Genotoxic and Antioxidant Activities : Ethoxyquin salts, including derivatives of 3-ethoxyquinoxaline-2-carboxylic acid, were shown to have genotoxic effects but also effectively protected cells from oxidative damage (Blaszczyk, Skolimowski, & Materac, 2006).

  • Antiallergy Agents : More than 50 new derivatives of 3,4-dihydro-4-oxopyrimido[4,5-b]quinoline-2-carboxylic acid were evaluated for antiallergy activity, with some showing significant potential in this area (Althuis, Kadin, Czuba, Moore, & Hess, 1980).

  • Antidiabetic Drug Lead Compounds : A study synthesized 2-acyl-tetrahydroisoquinoline-3-carboxylic acid derivatives, identifying one compound with triple actions as a PPARγ and PPARα agonist and protein-tyrosine phosphatase 1B inhibitor, showing potential as an anti-diabetic drug (Otake et al., 2012).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for 3-Ethoxyquinoxaline-2-carboxylic acid can be found online . It’s important to refer to this document for detailed safety and hazard information.

properties

IUPAC Name

3-ethoxyquinoxaline-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N2O3/c1-2-16-10-9(11(14)15)12-7-5-3-4-6-8(7)13-10/h3-6H,2H2,1H3,(H,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NEBLBCLYWNCQIH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=NC2=CC=CC=C2N=C1C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80628903
Record name 3-Ethoxyquinoxaline-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80628903
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

218.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Ethoxyquinoxaline-2-carboxylic acid

CAS RN

159782-18-0
Record name 3-Ethoxyquinoxaline-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80628903
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: How is 3-Ethoxyquinoxaline-2-carboxylic acid synthesized?

A2: The synthesis involves a multi-step process starting with the condensation of ortho-phenyldiamine and acetic acid to form 2-tetrahydroxy butyl quinoxaline. This compound is then treated with hydrogen peroxide and solid sodium hydroxide to yield quinoxaline-2-carboxylic acid. Finally, ethyl 3-hydroxyquinoxaline2-carboxylate reacts with sodium ethoxide to produce 3-Ethoxyquinoxaline-2-carboxylic acid [].

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